Cas no 82652-17-3 (1-(4-Fluorophenyl)-2-(methylsulfonyl)-1-ethanone)

• Product Name: 1-(4-Fluorophenyl)-2-(methylsulfonyl)-1-ethanone
• CAS No: 82652-17-3
• MF: C₉H₉FO₃S
• MW: 216.229365110397
• CID: 3143310
• PubChem ID: 1488246
• Update Time: 2025-04-21

1-(4-Fluorophenyl)-2-(methylsulfonyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-2-(methylsulfonyl)-1-ethanone
• 82652-17-3
• Ethanone, 1-(4-fluorophenyl)-2-(methylsulfonyl)-
• 1-(4-fluorophenyl)-2-methylsulfonylethan-1-one
• MFCD00202594
• CS-0330988
• AKOS005071452
• 1-(4-Fluorophenyl)-2-(methylsulfonyl)ethanone
• 4'-Fluoro-2-(methylsulphonyl)acetophenone
• 1-(4-fluorophenyl)-2-methylsulfonylethanone
• WRNGTQAJHRDDIY-UHFFFAOYSA-N
• Bionet2_000122
• HMS1364F12
• 1-(4-fluorophenyl)-2-methanesulfonylethan-1-one
• 9H-392S
• 1-(4-fluorophenyl)-2-(methylsulfonyl)ethan-1-one
• SCHEMBL459166

• Inchi： 1S/C9H9FO3S/c1-14(12,13)6-9(11)7-2-4-8(10)5-3-7/h2-5H,6H2,1H3
• InChI Key： WRNGTQAJHRDDIY-UHFFFAOYSA-N
• SMILES： S(C)(CC(C1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 216.02564348Da
• Monoisotopic Mass: 216.02564348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Melting Point: 111-113°C

1-(4-Fluorophenyl)-2-(methylsulfonyl)-1-ethanone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones